![molecular formula C12H15N B6589079 6-phenyl-1-azaspiro[3.3]heptane CAS No. 2028257-91-0](/img/no-structure.png)
6-phenyl-1-azaspiro[3.3]heptane
Overview
Description
6-Phenyl-1-azaspiro[3.3]heptane is an organic compound belonging to the heterocyclic class of compounds, containing both a nitrogen atom and a carbon atom in its ring structure. It is a colorless, odorless, crystalline solid at room temperature, and is soluble in organic solvents. It has a molecular weight of 194.25 g/mol and a melting point of 70-71 °C. 6-Phenyl-1-azaspiro[3.3]heptane is an important intermediate in the synthesis of various pharmaceuticals, such as anti-inflammatory agents and anti-cancer drugs.
Mechanism of Action
The mechanism of action of 6-phenyl-1-azaspiro[3.3]heptane is not well understood. However, it is believed to act as a substrate for the synthesis of other compounds, and it is also believed to have an inhibitory effect on certain enzymes. In addition, it is believed to have an effect on the transport of ions across cell membranes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-phenyl-1-azaspiro[3.3]heptane are not well understood. However, it is believed to have an inhibitory effect on certain enzymes, and it is also believed to have an effect on the transport of ions across cell membranes. In addition, it is believed to have an effect on the metabolism of certain compounds, and it has been shown to have an anti-inflammatory effect.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-phenyl-1-azaspiro[3.3]heptane in laboratory experiments is its availability and low cost. In addition, it is a versatile compound that can be used in a variety of reactions, and it is relatively easy to synthesize. The main limitation of using 6-phenyl-1-azaspiro[3.3]heptane in laboratory experiments is the lack of knowledge about its biochemical and physiological effects.
Future Directions
The future directions for the use of 6-phenyl-1-azaspiro[3.3]heptane in scientific research include further studies of its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and agrochemicals. In addition, further research is needed to explore its potential use in asymmetric catalysis and its possible applications in the synthesis of novel polycyclic compounds. Finally, further studies are needed to investigate its potential as a chiral ligand in asymmetric catalysis.
Synthesis Methods
The synthesis of 6-phenyl-1-azaspiro[3.3]heptane can be achieved by a variety of methods. The most common method is the Wittig reaction, which involves the reaction of an alkyl halide with a phosphorus ylide to form an alkene. This reaction can be catalyzed by a variety of Lewis acids, including boron trifluoride etherate, aluminum chloride, and zinc chloride. Other methods of synthesis include the use of a palladium-catalyzed Suzuki-Miyaura reaction and a Heck reaction.
Scientific Research Applications
6-Phenyl-1-azaspiro[3.3]heptane is a versatile compound with many applications in scientific research. It is used as a building block for the synthesis of other compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used as a starting material for the synthesis of heterocyclic compounds, such as pyridine and pyrimidine derivatives. In addition, 6-phenyl-1-azaspiro[3.3]heptane has been used in the synthesis of novel polycyclic compounds and as a substrate for the preparation of polymeric materials. Finally, it has been used as a chiral ligand in asymmetric catalysis.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-phenyl-1-azaspiro[3.3]heptane can be achieved through a multi-step process involving the formation of key intermediates and subsequent cyclization reactions.", "Starting Materials": [ "Benzaldehyde", "Cyclohexanone", "Ammonium acetate", "Benzyl bromide", "Sodium hydride", "Bromine" ], "Reaction": [ "Step 1: Condensation of benzaldehyde and cyclohexanone in the presence of ammonium acetate to form 1-phenyl-1-cyclohexene-3-one", "Step 2: Alkylation of 1-phenyl-1-cyclohexene-3-one with benzyl bromide in the presence of sodium hydride to form 1-(phenylmethyl)-1-cyclohexene-3-one", "Step 3: Bromination of 1-(phenylmethyl)-1-cyclohexene-3-one with bromine to form 1-(phenylmethyl)-1-bromo-1-cyclohexene-3-one", "Step 4: Cyclization of 1-(phenylmethyl)-1-bromo-1-cyclohexene-3-one with ammonium acetate to form 6-phenyl-1-azaspiro[3.3]heptane" ] } | |
CAS RN |
2028257-91-0 |
Product Name |
6-phenyl-1-azaspiro[3.3]heptane |
Molecular Formula |
C12H15N |
Molecular Weight |
173.3 |
Purity |
95 |
Origin of Product |
United States |
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